BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxy-2-octen-4-one molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-2-octen-4-one

Cat. No.: B15481188

An In-Depth Technical Guide on 2-Methoxy-2-octen-4-one

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This guide provides the core molecular
information for 2-Methoxy-2-octen-4-one.

Molecular Formula and Weight

The foundational quantitative data for 2-Methoxy-2-octen-4-one is its molecular formula and
corresponding molecular weight. The molecular formula is C9H1602[1]. Based on this, the
molecular weight is calculated to be 156.22 g/mol .

Property Value
Molecular Formula C9H1602
Molecular Weight 156.22 g/mol

Experimental Protocols

Determination of Molecular Formula:

The molecular formula of a novel compound is typically determined using a combination of
mass spectrometry and elemental analysis.
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e High-Resolution Mass Spectrometry (HRMS):

o A sample of 2-Methoxy-2-octen-4-one is ionized, and the mass-to-charge ratio (m/z) of
the resulting ions is measured with high precision.

o This provides a highly accurate monoisotopic mass, which can be used to deduce the
elemental composition.

o Elemental Analysis:
o The compound is combusted in a controlled environment.

o The resulting amounts of carbon dioxide, water, and other combustion products are
precisely measured to determine the percentage composition of carbon, hydrogen, and
oxygen in the molecule.

o This percentage composition is then used to derive the empirical formula, which is
subsequently confirmed and refined to the molecular formula using the data from HRMS.

Logical Relationship Diagram

The following diagram illustrates the logical workflow from compound identification to the
determination of its molecular properties.
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Caption: Workflow for determining the molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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